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Compound of Interest

Compound Name: 5-Undecynoic acid, 4-oxo-

Cat. No.: B15460689

Audience: Researchers, scientists, and drug development professionals.
Introduction

5-Undecynoic acid, 4-oxo- is a synthetic, medium-chain fatty acid analogue. Its unique
structure, featuring a ketone group at the 4-position and a terminal alkyne, suggests its
potential as a valuable tool in metabolic research, particularly in the study of fatty acid oxidation
(FAO). While direct experimental data for this specific compound is not extensively available in
current literature, its structural features allow for well-reasoned hypotheses regarding its
mechanism of action and applications. This document provides detailed application notes and
experimental protocols based on the analysis of structurally similar compounds and their roles
as enzyme inhibitors and metabolic probes.

The presence of a 3-keto acid moiety suggests that 5-Undecynoic acid, 4-0xo- may act as an
inhibitor of the B-oxidation pathway, a critical process for energy production from fatty acids.
Specifically, it is hypothesized to target the enzyme 3-ketoacyl-CoA thiolase (3-KAT). The
terminal alkyne group further suggests that it may function as a mechanism-based inhibitor,
forming a covalent adduct with the enzyme active site, leading to irreversible inhibition. Such
inhibitors are highly sought after for their specificity and potency.

These characteristics position 5-Undecynoic acid, 4-0xo- as a potential modulator of cellular
metabolism with applications in studying metabolic disorders where dysregulated fatty acid
oxidation is a key feature, such as in type 2 diabetes, cardiovascular diseases, and certain
cancers.
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Hypothesized Mechanism of Action

5-Undecynoic acid, 4-oxo- is proposed to act as an inhibitor of the mitochondrial fatty acid [3-
oxidation pathway. The final step of each (3-oxidation cycle is catalyzed by 3-ketoacyl-CoA
thiolase, which cleaves a 3-ketoacyl-CoA molecule to release acetyl-CoA and a fatty acyl-CoA
that is two carbons shorter. Due to its structural similarity to the natural substrate, 5-
Undecynoic acid, 4-oxo- is expected to bind to the active site of 3-ketoacyl-CoA thiolase. The
reactive alkyne group can then form a covalent bond with a key amino acid residue in the
enzyme's active site, leading to irreversible inhibition. This inhibition would lead to a decrease
in the rate of fatty acid oxidation and a subsequent shift towards glucose metabolism for energy
production.

Signaling Pathway Diagram
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Mitochondrion
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 To cite this document: BenchChem. [Application Notes and Protocols: 5-Undecynoic acid, 4-
0xo- in Metabolic Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460689#5-undecynoic-acid-4-oxo-applications-in-
metabolic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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